N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the piperidine family. BTCP has been widely studied for its potential use in the treatment of various medical conditions.
Mechanism of Action
N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide acts as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. It also binds to the sigma-1 receptor, which has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine and serotonin levels in the brain, which can lead to improved mood and reduced anxiety. It also has analgesic properties and can modulate the reward pathway in the brain, which may be useful in treating addiction.
Advantages and Limitations for Lab Experiments
One of the advantages of studying N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide is its well-established synthesis method and characterization techniques. However, one of the limitations is that it is a synthetic compound and may not accurately reflect the effects of naturally occurring neurotransmitters.
Future Directions
Future research on N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide could focus on its potential use in the treatment of various psychiatric and neurological disorders, including depression, anxiety, and addiction. It could also investigate its effects on other neurotransmitters and receptors in the brain, as well as its potential for developing new therapeutic agents. Additionally, further studies could be conducted to determine the optimal dosage and administration of this compound for various medical conditions.
Synthesis Methods
N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide can be synthesized through a multi-step process involving the reaction of piperidine, benzyl chloride, and 3-methylbenzyl chloride. The final product is purified through recrystallization and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
N-benzyl-1-(3-methylbenzyl)-4-piperidinecarboxamide has been studied extensively for its potential use in the treatment of various medical conditions, including depression, anxiety, and addiction. It has also been investigated for its analgesic properties and its ability to modulate dopamine and serotonin neurotransmission.
properties
IUPAC Name |
N-benzyl-1-[(3-methylphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O/c1-17-6-5-9-19(14-17)16-23-12-10-20(11-13-23)21(24)22-15-18-7-3-2-4-8-18/h2-9,14,20H,10-13,15-16H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEFYOASRGPLSRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCC(CC2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.